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Introduction
Furanone C-30 is a brominated furanone, a synthetic quorum sensing inhibitor that has been

shown to modulate bacterial biofilm formation and virulence.[1][2][3] In cell culture experiments,

precise and accurate preparation of stock solutions is critical to ensure experimental

reproducibility and the validity of results. This document provides a detailed protocol for the

preparation, storage, and handling of Furanone C-30 stock solutions for in vitro studies.

Chemical Properties and Solubility
Furanone C-30 is a white to off-white crystalline powder.[4] Its solubility is a key factor in the

preparation of stock solutions for cell culture applications. Dimethyl sulfoxide (DMSO) is the

recommended solvent for dissolving Furanone C-30.[1][5] Due to the hygroscopic nature of

DMSO, which can impact solubility, it is crucial to use a fresh, unopened bottle.[5]

Table 1: Quantitative Data for Furanone C-30
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Property Value Source

Molecular Weight 253.88 g/mol [1]

Formula C₅H₂Br₂O₂ [1]

Purity ≥97% - ≥98% [1][4]

Solubility in DMSO
Up to 100 mg/mL (393.89 mM)

or 100 mM
[1][5]

Appearance
White to off-white crystalline

powder
[4]

Experimental Protocol: Preparation of a 100 mM
Furanone C-30 Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Furanone C-30 in

DMSO. It is recommended to prepare a highly concentrated stock solution that can be diluted

to the final working concentration for cell culture experiments. For cell-based assays, it is

advisable to prepare a stock solution that is at least 1000 times more concentrated than the

final working concentration.[2]

Materials:

Furanone C-30 powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the

Furanone C-30 powder to equilibrate to room temperature before opening the container to

prevent condensation.

Weighing Furanone C-30: Carefully weigh the desired amount of Furanone C-30 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock

solution, weigh out 25.39 mg of Furanone C-30.

Dissolving in DMSO: Add the weighed Furanone C-30 powder to a sterile microcentrifuge

tube or amber glass vial. Add the calculated volume of sterile DMSO. To aid dissolution,

vortex the solution thoroughly. If necessary, gentle warming and ultrasonic treatment can be

applied.[5]

Sterilization (Optional but Recommended): If the stock solution is not prepared under aseptic

conditions, it can be sterilized by filtering through a 0.22 µm sterile syringe filter compatible

with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes (e.g., amber microcentrifuge tubes) to avoid repeated freeze-thaw

cycles.

Table 2: Storage and Stability of Furanone C-30

Form
Storage
Temperature

Stability Source

Powder -20°C At least 2-3 years [2][4][6]

In Solvent (DMSO) -80°C Up to 1 year [2]

In Solvent (DMSO) -20°C Up to 1 month [5]

Note: Always protect the stock solution from light and moisture.[4][5]

Preparation of Working Solutions
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For cell culture experiments, the concentrated DMSO stock solution of Furanone C-30 must be

diluted to the final working concentration in the cell culture medium. It is crucial to ensure that

the final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically

below 0.5%.

Example Dilution:

To prepare a 10 µM working solution from a 100 mM stock:

Perform a serial dilution. For instance, first, dilute the 100 mM stock 1:100 in sterile DMSO or

cell culture medium to obtain a 1 mM intermediate stock.

Then, dilute the 1 mM intermediate stock 1:100 in the final cell culture medium to achieve a

10 µM working concentration.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing Furanone C-30 stock

solutions and a simplified representation of its role as a quorum sensing inhibitor.
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Workflow for Furanone C-30 Stock Solution Preparation
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Caption: Workflow for preparing Furanone C-30 stock solutions.
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Simplified Quorum Sensing Inhibition by Furanone C-30
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Caption: Furanone C-30 as a competitive inhibitor in quorum sensing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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